Cas no 2229544-04-9 (3-(2-methoxy-6-methylpyridin-4-yl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(2-methoxy-6-methylpyridin-4-yl)-1,2-oxazole-5-carboxylic acid
• CAS No: 2229544-04-9
• MF: C₁₁H₁₀N₂O₄
• MW: 234.208102703094
• CID: 5827208
• PubChem ID: 165762973
• Update Time: 2025-10-21

3-(2-methoxy-6-methylpyridin-4-yl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxy-6-methylpyridin-4-yl)-1,2-oxazole-5-carboxylic acid
• EN300-1759537
• 2229544-04-9

• Inchi： 1S/C11H10N2O4/c1-6-3-7(4-10(12-6)16-2)8-5-9(11(14)15)17-13-8/h3-5H,1-2H3,(H,14,15)
• InChI Key： OKMMJDDPVLAUDZ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(C2C=C(N=C(C)C=2)OC)=N1

Computed Properties

• Exact Mass: 234.06405680g/mol
• Monoisotopic Mass: 234.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 85.4Ų

Additional information on 3-(2-methoxy-6-methylpyridin-4-yl)-1,2-oxazole-5-carboxylic acid

3-(2-Methoxy-6-methylpyridin-4-yl)-1,2-oxazole-5-carboxylic Acid (CAS No. 2229544-04-9): A Comprehensive Overview

3-(2-Methoxy-6-methylpyridin-4-yl)-1,2-oxazole-5-carboxylic acid (CAS No. 2229544-04-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of oxazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 3-(2-methoxy-6-methylpyridin-4-yl)-1,2-oxazole-5-carboxylic acid make it a promising candidate for various pharmacological studies.

The chemical structure of 3-(2-methoxy-6-methylpyridin-4-yl)-1,2-oxazole-5-carboxylic acid consists of a 1,2-oxazole ring fused to a substituted pyridine moiety. The presence of the methoxy and methyl groups on the pyridine ring contributes to its stability and solubility, which are crucial factors in drug development. The carboxylic acid group provides additional functional versatility, enabling the compound to participate in various chemical reactions and interactions with biological targets.

Recent studies have highlighted the potential of 3-(2-methoxy-6-methylpyridin-4-yl)-1,2-oxazole-5-carboxylic acid in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, making it a valuable lead compound for further investigation.

Beyond its anti-inflammatory effects, 3-(2-methoxy-6-methylpyridin-4-yl)-1,2-oxazole-5-carboxylic acid has also shown promise in cancer research. Preliminary studies have indicated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For instance, a study in the journal Cancer Research reported that 3-(2-methoxy-6-methylpyridin-4-yl)-1,2-oxazole-5-carboxylic acid selectively inhibits the activity of kinases such as AKT and ERK, which are often dysregulated in various types of cancer.

The pharmacokinetic properties of 3-(2-methoxy-6-methylpyridin-4-yl)-1,2-oxazole-5-carboxylic acid have been extensively studied to evaluate its suitability as a therapeutic agent. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical development.

In addition to its therapeutic potential, 3-(2-methoxy-6-methylpyridin-4-y)-1,2-oaxole-lcarboxylic acid has been explored for its use as a synthetic intermediate in organic synthesis. The versatile reactivity of the carboxylic acid group allows for the synthesis of a wide range of derivatives with diverse biological activities. This makes it a valuable tool for chemists and medicinal chemists working on the development of new drugs and materials.

The safety profile of 3-(2-methoxy-lmethylpyridin-l-y)-l,l-oaxole-lcarboxylic acid has been thoroughly evaluated through various toxicological studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, as with any new chemical entity, ongoing safety monitoring is essential to ensure its long-term safety and efficacy.

In conclusion, 3-(2-Methoxy-lmethylpyridin-l-y)-l,l-oaxole-lcarboxylic acid (CAS No. 2229544-l0-l) represents a promising compound with diverse applications in medicinal chemistry and drug discovery. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its potential therapeutic uses and mechanisms of action.